molecular formula C16H12BrN3O B8355718 8-(2-Aminobenzoylamino)-3-bromoquinoline

8-(2-Aminobenzoylamino)-3-bromoquinoline

Cat. No. B8355718
M. Wt: 342.19 g/mol
InChI Key: NRUSLBJGBDENNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-(2-Aminobenzoylamino)-3-bromoquinoline is a useful research compound. Its molecular formula is C16H12BrN3O and its molecular weight is 342.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-(2-Aminobenzoylamino)-3-bromoquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-Aminobenzoylamino)-3-bromoquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H12BrN3O

Molecular Weight

342.19 g/mol

IUPAC Name

2-amino-N-(3-bromoquinolin-8-yl)benzamide

InChI

InChI=1S/C16H12BrN3O/c17-11-8-10-4-3-7-14(15(10)19-9-11)20-16(21)12-5-1-2-6-13(12)18/h1-9H,18H2,(H,20,21)

InChI Key

NRUSLBJGBDENNQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC2=CC=CC3=CC(=CN=C32)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ammonium chloride (50.9 mg) in water (2 ml) was added ethanol (10 ml), and the mixture was stirred at 50° C. To the mixture were added 3-bromo-8-(2-nitrobenzoylamino)quinoline (590 mg) and iron (531 mg), and the mixture was refluxed for 1 hour. After filtration, the filtrate was concentrated in vacuo, and the residue was suspended in hot 80% ethanol and allowed to cool to ambient temperature. The resulting precipitates were collected by filtration to give 8-(2-aminobenzoylamino)-3-bromoquinoline (470 mg) as pale tan solid.
Quantity
50.9 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
3-bromo-8-(2-nitrobenzoylamino)quinoline
Quantity
590 mg
Type
reactant
Reaction Step Two
Name
Quantity
531 mg
Type
catalyst
Reaction Step Two

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